Cas no 320422-08-0 (1-(4-Methylbenzyl)-1H-indole-2,3-dione 3-N-(4-nitrophenyl)hydrazone)

• Product name: 1-(4-Methylbenzyl)-1H-indole-2,3-dione 3-N-(4-nitrophenyl)hydrazone
• CAS No: 320422-08-0
• CID: 4645693

1-(4-Methylbenzyl)-1H-indole-2,3-dione 3-N-(4-nitrophenyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• 1-(4-METHYLBENZYL)-1H-INDOLE-2,3-DIONE 3-[N-(4-NITROPHENYL)HYDRAZONE]
• (3E)-1-[(4-methylphenyl)methyl]-3-[2-(4-nitrophenyl)hydrazin-1-ylidene]-2,3-dihydro-1H-indol-2-one
• 1H-Indole-2,3-dione, 1-[(4-methylphenyl)methyl]-, 3-[2-(4-nitrophenyl)hydrazone]
• 1-(4-Methylbenzyl)-1H-indole-2,3-dione 3-N-(4-nitrophenyl)hydrazone

Additional information on 1-(4-Methylbenzyl)-1H-indole-2,3-dione 3-N-(4-nitrophenyl)hydrazone

Research Brief on 1-(4-Methylbenzyl)-1H-indole-2,3-dione 3-N-(4-nitrophenyl)hydrazone (CAS: 320422-08-0)

1-(4-Methylbenzyl)-1H-indole-2,3-dione 3-N-(4-nitrophenyl)hydrazone (CAS: 320422-08-0) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of 1-(4-Methylbenzyl)-1H-indole-2,3-dione 3-N-(4-nitrophenyl)hydrazone, with particular emphasis on its structural properties and reactivity. The compound belongs to the class of indole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 4-nitrophenyl hydrazone moiety in this compound suggests potential interactions with biological targets, making it a promising candidate for further investigation.

In vitro studies have demonstrated that 1-(4-Methylbenzyl)-1H-indole-2,3-dione 3-N-(4-nitrophenyl)hydrazone exhibits significant inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, recent research has shown that the compound can effectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that the compound may have potential as a lead molecule for the development of novel anti-inflammatory agents.

Additionally, preliminary cytotoxicity assays have revealed that the compound exhibits selective toxicity against certain cancer cell lines, particularly those associated with solid tumors. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, although further studies are needed to elucidate the precise molecular targets and pathways involved. These results highlight the compound's potential as a starting point for the development of new anticancer therapies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 1-(4-Methylbenzyl)-1H-indole-2,3-dione 3-N-(4-nitrophenyl)hydrazone. Current research is focused on modifying the compound's structure to enhance its bioavailability and reduce potential side effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, with the goal of identifying derivatives with improved therapeutic profiles.

In conclusion, 1-(4-Methylbenzyl)-1H-indole-2,3-dione 3-N-(4-nitrophenyl)hydrazone represents a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Ongoing research is expected to further elucidate its biological activities and therapeutic potential, paving the way for its development as a novel drug candidate. Future studies should focus on in vivo validation and the exploration of its mechanism of action to fully realize its clinical potential.